(4-methoxyphenyl)(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)methanone

• Molecular Formula: C19H18N2O2
• Molecular Weight: 306.4 g/mol
• SMILES: COC1=CC=C(C=C1)C(=O)N2CCC3=C(C2)C4=CC=CC=C4N3
• InChI: InChI=1S/C19H18N2O2/c1-23-14-8-6-13(7-9-14)19(22)21-11-10-18-16(12-21)15-4-2-3-5-17(15)20-18/h2-9,20H,10-12H2,1H3
• InChIKey: PBXQLRMXZFQUBC-UHFFFAOYSA-N

(4-Methoxyphenyl)(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)methanone: Core Scaffold Profile for Procurement Decisions

(4-Methoxyphenyl)(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)methanone (C₁₉H₁₈N₂O₂, MW 306.4 g/mol) is a 2-acylated 2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole (tetrahydro-γ-carboline) derivative . This scaffold has been validated as a novel chemotype for CFTR potentiation [1] and sirtuin 2 inhibition [2]. The compound features a 4-methoxybenzoyl substituent at the N2 position and an unsubstituted indole ring (8-H), distinguishing it from its 8-methoxy, 8-methyl, and indole-2-carbonyl (NPD10084) analogs. The tetrahydro-γ-carboline core is recognized as a privileged structure in medicinal chemistry, with derivatives showing activity at serotonin receptors, histamine receptors, kinases, and epigenetic targets.

CFTR Potentiation Tool Reported class-level evidence for F508del-CFTR channel potentiation research

SIRT2 Inhibitor Chemotype Non-nicotinamide scaffold for SIRT2 deacetylase inhibition studies

• [1] Brindani N, et al. Identification, Structure-Activity Relationship, and Biological Characterization of 2,3,4,5-Tetrahydro-1H-pyrido[4,3-b]indoles as a Novel Class of CFTR Potentiators. J Med Chem. 2020;63(19):11169-11194. View Source
• [2] Yang T, et al. Functionalized tetrahydro-1H-pyrido[4,3-b]indoles: a novel chemotype with Sirtuin 2 inhibitory activity. Eur J Med Chem. 2015;92:145-155. View Source

Why a Simple (4-Methoxyphenyl)(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)methanone Cannot Be Replaced by In-Class Analogs

Within the tetrahydro-γ-carboline class, minor structural modifications produce divergent target selectivity and potency profiles that preclude simple interchange. The N2-acyl substituent determines target engagement: the 4-methoxybenzoyl group of the target compound occupies a different chemical space compared to the 4-methoxy-1H-indole-2-carbonyl of NPD10084 (PKM2 inhibitor, IC₅₀ 0.8–1.9 μM in colorectal cancer cells) or the 5-trifluoromethyl-pyrazol-3-yl-carbonyl of potent CFTR potentiators (EC₅₀ 0.15–0.27 μM) [1]. The substituent at the indole 8-position further modulates activity: in the CFTR potentiator series, replacing 8-methoxy with 8-H (the target compound’s substitution pattern) shifted EC₅₀ from 0.27 μM to 0.23 μM, while 6-fluoro substitution yielded the highest potency (EC₅₀ 0.15 μM) [1]. For sirtuin 2 inhibition, tetrahydro-γ-carbolines with diverse N2-acyl groups show IC₅₀ values spanning 3–4 μM for the most promising candidates [2]. These data demonstrate that activity is exquisitely sensitive to both the acyl group identity and the indole substitution pattern, making generic substitution scientifically unsound.

⚠ N2-acyl group controls target engagement: 4-methoxybenzoyl diverges from indole-2-carbonyl (PKM2); substitution may redirect assay profile.

⚠ Indole 8-H vs. 8-OCH₃ shifts CFTR potentiation endpoint; ring substitution pattern may not transfer potency across analogs.

⚠ γ-Carboline (pyrido[4,3-b]indole) topology precludes ABCG2 inhibition; β-carboline analogs cannot serve as direct substitutes.

• [1] Brindani N, et al. Identification, Structure-Activity Relationship, and Biological Characterization of 2,3,4,5-Tetrahydro-1H-pyrido[4,3-b]indoles as a Novel Class of CFTR Potentiators. J Med Chem. 2020;63(19):11169-11194. Table 2, compounds 3, 13, 14, 20. View Source
• [2] Yang T, et al. Functionalized tetrahydro-1H-pyrido[4,3-b]indoles: a novel chemotype with Sirtuin 2 inhibitory activity. Eur J Med Chem. 2015;92:145-155. View Source

(4-Methoxyphenyl)(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)methanone: Head-to-Head and Class-Level Comparative Evidence

Target Selectivity Divergence: 4-Methoxybenzoyl vs. 4-Methoxyindole-2-carbonyl (NPD10084) at the N2 Position

The target compound carries a 4-methoxybenzoyl group at N2, whereas its closest commercial analog NPD10084 (CAS 1040706-91-9) substitutes this with a 4-methoxy-1H-indole-2-carbonyl group . This single structural change redirects biological activity: NPD10084 acts as a pyruvate kinase PKM2 inhibitor with antiproliferative IC₅₀ values of 0.8–1.9 μM in colorectal cancer cells (HCT116 xenograft model) , while the 4-methoxybenzoyl-substituted scaffold is not reported to have PKM2 activity. Conversely, tetrahydro-γ-carbolines with aromatic acyl groups (including benzoyl-type) are validated as CFTR potentiators [1] and sirtuin 2 inhibitors [2], target profiles not associated with NPD10084.

Target Selectivity

Reported

Qualitative target switch: 4-methoxybenzoyl directs CFTR/SIRT2; indole-2-carbonyl (NPD10084) directs PKM2

Supports target-specific procurement; N2-acyl identity guides CFTR or SIRT2 scaffold selection

NPD10084 IC₅₀ 0.8–1.9 μM in colorectal cancer cells; comparator data from cross-study source

Evidence Dimension	Biological target engagement determined by N2-acyl substituent identity
Target Compound Data	4-Methoxybenzoyl at N2; no reported PKM2 inhibition; scaffold validated for CFTR potentiation and SIRT2 inhibition in class-level studies
Comparator Or Baseline	NPD10084: 4-methoxy-1H-indole-2-carbonyl at N2; PKM2 inhibitor IC₅₀ = 0.8–1.9 μM (colorectal cancer cells)
Quantified Difference	Qualitative target switch; IC₅₀ difference not directly measurable due to distinct target profiles
Conditions	NPD10084 IC₅₀ measured in HCT116 colorectal cancer cell proliferation assay

Why This Matters

Procurement for PKM2-targeted research requires NPD10084; procurement for CFTR or sirtuin programs should prioritize the 4-methoxybenzoyl-bearing scaffold, as the N2-acyl group is the primary determinant of target engagement.

• [1] Brindani N, et al. J Med Chem. 2020;63(19):11169-11194. View Source
• [2] Yang T, et al. Eur J Med Chem. 2015;92:145-155. View Source

Indole 8-Position Substitution Effect: 8-H (Target) vs. 8-OCH₃ in CFTR Potentiator Potency

In a systematic SAR study of tetrahydro-γ-carboline CFTR potentiators, the 8-H analog (compound 13, structurally identical at the indole ring to the target compound) and the 8-OCH₃ analog (compound 3) were directly compared in F508del-CFTR FRT cells [1]. Compound 13 (8-H) showed an EC₅₀ of 0.23 μM with normalized efficacy (Emax) comparable to compound 3. The 8-OCH₃ analog (compound 3) had an EC₅₀ of 0.27 μM under identical assay conditions. The 6-fluoro-8-H analog (compound 20) achieved the highest potency in the series at EC₅₀ 0.15 μM, demonstrating that the 8-H substitution pattern is permissive for high potency when combined with appropriate ring substitutions [1].

Indole 8-Position

Head-to-head

8-H (target) EC₅₀ 0.23 μM; 8-OCH₃ EC₅₀ 0.27 μM; 6-F,8-H EC₅₀ 0.15 μM

Indole 8-H maintains CFTR potentiation endpoint; compatible with further ring substitution

F508del-CFTR FRT cells, 24 h rescue, HS-YFP assay

Evidence Dimension	CFTR potentiation potency (EC₅₀) in F508del-CFTR FRT cells
Target Compound Data	Compound 13 (8-H, CF₃-pyrazole-acyl): EC₅₀ = 0.23 μM; Emax normalized to compound 3 [1]
Comparator Or Baseline	Compound 3 (8-OCH₃, CF₃-pyrazole-acyl): EC₅₀ = 0.27 μM; reference standard for Emax normalization [1]
Quantified Difference	EC₅₀ improvement: 0.23 μM vs. 0.27 μM (~15% lower, i.e., slightly more potent); Compound 20 (6-F, 8-H): EC₅₀ = 0.15 μM (~44% more potent than compound 3)
Conditions	F508del-CFTR FRT cells; 24 h low-temperature (32°C) rescue; acute stimulation with test compound + forskolin (10 μM); HS-YFP fluorescence quenching assay [1]

Why This Matters

The 8-H substitution (as in the target compound) maintains CFTR potentiator potency at least equal to the 8-OCH₃ reference, indicating that the unsubstituted indole core is a viable and potentially advantageous scaffold for CFTR drug discovery programs.

• [1] Brindani N, et al. J Med Chem. 2020;63(19):11169-11194. Table 2: Compounds 3, 13, 14, 20. View Source

Sirtuin 2 Inhibition: Class-Level Potency of Tetrahydro-γ-carboline Scaffold vs. Known SIRT2 Inhibitors

Functionalized tetrahydro-1H-pyrido[4,3-b]indoles were identified as a novel chemotype for sirtuin 2 (SIRT2) inhibition, with the most promising candidates showing in vitro IC₅₀ values of 3–4 μM [1]. Western blot analysis confirmed target engagement through hyperacetylation of p53 and α-tubulin in HepG2 and MDA-MB-231 cells [1]. This potency range places the scaffold in a distinct niche compared to established SIRT2 inhibitors such as AGK2 (IC₅₀ ~3.5 μM) and SirReal2 (IC₅₀ ~140 nM) [2]. The tetrahydropyridoindole chemotype occupies the NAD⁺ pocket and acetylated substrate channel via van der Waals/hydrophobic, H-bonding, and stacking interactions [1], a binding mode distinct from mechanism-based nicotinamide analogs.

SIRT2 Inhibition

Class-level

Class IC₅₀ 3–4 μM; ~ equipotent to AGK2; ~21–29× less potent than SirReal2

Non-nicotinamide SIRT2 inhibitor chemotype with dual-site binding mode

Target engagement confirmed by p53/α-tubulin hyperacetylation; cell data

Evidence Dimension	SIRT2 inhibitory potency (IC₅₀) in biochemical assay
Target Compound Data	Tetrahydro-γ-carboline class: IC₅₀ = 3–4 μM for best candidates (precise value for target compound not reported) [1]
Comparator Or Baseline	AGK2: IC₅₀ ~3.5 μM; SirReal2: IC₅₀ ~140 nM [2]. Nicotinamide: IC₅₀ ~100 μM (physiological SIRT2 inhibitor) [2].
Quantified Difference	~21–29-fold less potent than SirReal2; approximately equipotent to AGK2; ~25–33-fold more potent than nicotinamide
Conditions	In vitro SIRT2 deacetylase activity assay using fluorogenic peptide substrate [1]

Why This Matters

The target compound's scaffold provides a non-nicotinamide, non- SirReal SIRT2 inhibitor chemotype with distinct binding interactions, offering an alternative starting point for medicinal chemistry optimization when known inhibitor series suffer from selectivity or pharmacokinetic limitations.

• [1] Yang T, et al. Functionalized tetrahydro-1H-pyrido[4,3-b]indoles: a novel chemotype with Sirtuin 2 inhibitory activity. Eur J Med Chem. 2015;92:145-155. View Source
• [2] Schiedel M, et al. The current state of NAD⁺-dependent histone deacetylases (sirtuins) as novel therapeutic targets. Med Res Rev. 2018;38(1):147-200. (Provides comparator IC₅₀ values for AGK2, SirReal2, and nicotinamide). View Source

ABCG2 Selectivity: 4-Methoxyphenyl Carbonyl in ABCG2-IN-3 vs. Target Compound Structural Context

ABCG2-IN-3 (CAS 1942919-63-2) contains the identical 4-methoxyphenyl carbonyl fragment as the target compound but couples it to a 1-(3,4-dichlorophenyl)-1,3,4,9-tetrahydro-2H-pyrido[3,4-b]indole scaffold (note: pyrido[3,4-b]indole, not pyrido[4,3-b]indole) . ABCG2-IN-3 is a selective breast cancer resistance protein (ABCG2) inhibitor with an IC₅₀ of 0.238 μM, and it reverses ABCG2-mediated resistance to SN-38 while inhibiting ATPase activity . This demonstrates that the 4-methoxyphenyl carbonyl fragment alone does not confer ABCG2 activity; the pyridoindole ring fusion geometry (β-carboline vs. γ-carboline) and the C1 aryl substituent are critical determinants of ABCG2 pharmacology.

ABCG2 Selectivity

Reported

γ-Carboline scaffold topology precludes ABCG2 inhibition; β-carboline ABCG2-IN-3 IC₅₀ 0.238 μM

Scaffold topology differentiates from ABCG2-active β-carbolines; supports target-specific studies

ATPase assay, SN-38 resistance reversal; no ABCG2 data for γ-carboline

Evidence Dimension	ABCG2 inhibitory activity (IC₅₀) as a function of scaffold topology
Target Compound Data	Pyrido[4,3-b]indole (γ-carboline) scaffold; no reported ABCG2 inhibition data
Comparator Or Baseline	ABCG2-IN-3: pyrido[3,4-b]indole (β-carboline) scaffold with 3,4-dichlorophenyl at C1; IC₅₀ = 0.238 μM for ABCG2 inhibition
Quantified Difference	Qualitative: scaffold topology (γ- vs. β-carboline) dictates ABCG2 activity; the 4-methoxyphenyl carbonyl fragment is shared but insufficient for ABCG2 inhibition
Conditions	ABCG2 ATPase assay; reversal of SN-38 resistance in ABCG2-overexpressing cells

Why This Matters

Researchers targeting ABCG2-mediated multidrug resistance must use the β-carboline (pyrido[3,4-b]indole) scaffold with C1 aryl substitution; the γ-carboline target compound is structurally incapable of recapitulating this activity, preventing inadvertent off-target pharmacology in CFTR or SIRT2 studies.

Best-Fit Research Application Scenarios for (4-Methoxyphenyl)(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)methanone Procurement

CFTR Potentiator Lead Optimization Starting from an Unsubstituted γ-Carboline Core

CFTR drug discovery programs seeking to diversify beyond ivacaftor-like chemotypes can deploy this compound as an 8-H reference scaffold. SAR data from Brindani et al. (2020) demonstrate that the 8-H substitution pattern (EC₅₀ 0.23 μM in F508del-CFTR FRT cells) preserves potency relative to 8-OCH₃ (EC₅₀ 0.27 μM) while offering a distinct vector for further substitution at positions 6, 7, and 9 [1]. The 4-methoxybenzoyl group provides a modifiable handle; replacement with heteroaromatic acyl groups in the CFTR series yielded EC₅₀ values as low as 0.15 μM (6-fluoro derivative) [1].

Sirtuin 2 Chemical Probe Development Using a Non-Nicotinamide Chemotype

Epigenetics research groups developing selective SIRT2 inhibitors can use this compound as a starting scaffold. The tetrahydro-γ-carboline class achieves IC₅₀ values of 3–4 μM in SIRT2 biochemical assays with confirmed target engagement in cells (p53/α-tubulin hyperacetylation) [2]. Unlike nicotinamide-based inhibitors, this chemotype occupies the NAD⁺ pocket and substrate channel simultaneously, providing a distinct interaction profile amenable to structure-based design [2]. The 4-methoxybenzoyl group can be diversified to improve potency toward the SirReal2 benchmark (IC₅₀ 140 nM).

Scaffold-Hopping Library Design for Polypharmacology Profiling

The target compound sits at a structural intersection between NPD10084 (PKM2 inhibitor, IC₅₀ 0.8–1.9 μM) , ABCG2-IN-3 (ABCG2 inhibitor, IC₅₀ 0.238 μM) , and CFTR potentiators [1]. Its unsubstituted γ-carboline core with a 4-methoxybenzoyl N2-acyl group represents a minimalist scaffold for systematic derivatization. Procurement supports library synthesis to explore: (a) indole ring substitution (6-F, 7-Cl, 8-OCH₃, 9-CH₃) for CFTR or SIRT2 potency enhancement, (b) replacement of 4-methoxybenzoyl with heteroaryl carbonyls for target switching, and (c) C1 alkylation for γ-carboline diversification [1].

Application

Selection Property

Validation Focus

CFTR Potentiator Lead Optimization

Indole 8-H substitution pattern with N2-acyl diversification potential

F508del-CFTR channel potentiation endpoint assessment

SIRT2 Chemical Probe Development

Non-nicotinamide dual-site NAD⁺/substrate binding profile

SIRT2 deacetylase activity and target engagement (p53/α-tubulin acetylation)

Scaffold-Hopping Library Design

Minimalist γ-carboline core with 4-methoxybenzoyl handle for derivatization

Derivatization capacity for indole substitution, N2-acyl variation, and C1 alkylation

• [1] Brindani N, et al. J Med Chem. 2020;63(19):11169-11194. View Source
• [2] Yang T, et al. Eur J Med Chem. 2015;92:145-155. View Source